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MONTEREY, CA — The Defense Language Proficiency Test (DLPT) system represents a
cornerstone of the U.S. Department of Defense's (DoD) efforts to assess the foreign language
capabilities of its personnel. This in-depth guide provides researchers, scientists, and drug
development professionals with a comprehensive overview of the DLPT's core purpose,
technical design, and psychometric underpinnings. The DLPT is a battery of scientifically
validated tests developed by the Defense Language Institute Foreign Language Center
(DLIFLC) to measure the general language proficiency of native English speakers in various
foreign languages.[1][2]

The primary purpose of the DLPT is to evaluate how well an individual can function in real-
world situations using a foreign language.[1] These assessments are critical for several
reasons, including:

¢ Qualifying Personnel: Ensuring that military linguists and other personnel in language-
dependent roles possess the necessary skills to perform their duties.[1]

o Determining Compensation: DLPT scores are a key factor in determining Foreign Language
Proficiency Pay (FLPP) for service members.[1]
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e Assessing Readiness: The scores provide a measure of the language readiness of military
units.[1]

 Informing Training: The results help to gauge the effectiveness of language training
programs and identify areas for improvement.

This document will delve into the test's structure, the methodologies behind its development
and validation, and the scoring framework that underpins its utility.

Core Framework: The Interagency Language
Roundtable (ILR) Scale

The DLPT's scoring and proficiency levels are benchmarked against the Interagency Language
Roundtable (ILR) scale, the standard for language ability assessment within the U.S. federal
government.[1] The ILR scale provides a common metric for describing language performance
across different government agencies. It consists of six base levels, from 0 (No Proficiency) to
5 (Native or Bilingual Proficiency), with intermediate "plus” levels denoting proficiency that is
more than a base level but does not fully meet the criteria for the next level.

The DLPT primarily assesses the receptive skills of listening and reading.[1] The following table
summarizes the ILR proficiency levels for these two skills.
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General Description of
ILR Level Designation Listening and Reading
Proficiency

No practical understanding of
0 No Proficiency the spoken or written

language.

Can recognize and understand
0+ Memorized Proficiency a number of isolated words
and phrases.

Sufficient comprehension to
o understand simple questions,
1 Elementary Proficiency ) )
statements, and basic survival

needs.

Can understand the main

ideas and some supporting
1+ Elementary Proficiency, Plus details in routine social

conversations and simple

texts.

Able to understand the main
2 Limited Working Proficiency ideas of most conversations

and texts on familiar topics.

Can comprehend the main
) Limited Working Proficiency, ideas and most supporting
+
Plus details in conversations and

texts on a variety of topics.

Able to understand the
essentials of all speech in a
) standard dialect and can read
General Professional )
3 o with almost complete
Proficiency ] ]
comprehension a variety of
authentic prose on unfamiliar

subjects.[3]
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Comprehends most of the
content and intent of a variety
General Professional of forms and styles of speech
3 Proficiency, Plus and text, including many
sociolinguistic and cultural

references.[3]

Able to understand all forms

) and styles of speech and text
Advanced Professional _ _
4 o pertinent to professional needs
Proficiency ) )
with a high degree of accuracy.

[3]

, Near-native ability to
Advanced Professional )
4+ o understand the language in all
Proficiency, Plus ) )
its complexity.

Reading and listening
) N o proficiency is functionally
5 Native or Bilingual Proficiency )
equivalent to that of a well-

educated native speaker.

Test Structure and Administration

The current iteration of the DLPT is the DLPT5, which is primarily a computer-based test.[3] It
is designed to assess proficiency regardless of how the language was acquired and is not tied
to any specific curriculum.[2] The test materials are sampled from authentic, real-world sources
such as newspapers, radio broadcasts, and websites, covering a broad range of topics
including social, cultural, political, and military subjects.

The DLPT system employs two main test formats, the choice of which depends on the size of
the test-taker population for a given language:

e Multiple-Choice (MC): Used for languages with large numbers of test-takers. This format
allows for automated scoring and robust statistical analysis.

e Constructed-Response (CR): Implemented for less commonly taught languages with smaller
test-taker populations. This format requires human scorers to evaluate short-answer
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responses.

Each test is allotted three hours for completion.[4]

Experimental Protocols and Methodologies

The development and validation of the DLPT are guided by rigorous psychometric principles to
ensure the reliability and validity of the test scores. While specific internal validation data is not
publicly released, the methodologies employed are based on established best practices in
language assessment.[5]

Test Development Workflow

The creation of a DLPT is a multi-stage process involving language experts, testing specialists,
and psychometricians.
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A high-level overview of the DLPT development and validation workflow.
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Item Development and Review

The foundation of the DLPT lies in the quality of its test items. The process for developing and
vetting these items is meticulous.

Passage Selection: Test developers select authentic passages from a variety of sources. These
passages are then rated by language experts to determine their corresponding ILR level.

Item Writing: A team of trained item writers, typically native or near-native speakers of the
target language, create questions based on the selected passages. For multiple-choice tests,
this includes writing a single correct answer (the key) and several plausible but incorrect
options (distractors). For constructed-response tests, a detailed scoring rubric is developed.

Item Review: All test items undergo a multi-layered review process. This involves scrutiny by
language experts, testing specialists, and native English speakers to ensure clarity, accuracy,
and fairness.

Psychometric Analysis and Scoring

The psychometric soundness of the DLPT is established through statistical analysis, with Item
Response Theory (IRT) being a key methodology for multiple-choice tests.

Item Response Theory (IRT): IRT is a sophisticated statistical framework that models the
relationship between a test-taker's proficiency level and their probability of answering an item
correctly.[6] Unlike classical test theory, IRT considers the properties of each individual item,
such as its difficulty and its ability to discriminate between test-takers of different proficiency
levels. This allows for more precise measurement of language ability.
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A conceptual model of Item Response Theory (IRT) in the DLPT.

Cut-Score Determination: For multiple-choice tests, cut-scores (the scores required to achieve
a certain ILR level) are determined using IRT. Experts judge that a test-taker at a given ILR
level should be able to answer at least 70% of the questions at that level correctly. A
psychometrician then uses IRT to calculate the ability level corresponding to this 70%
probability, which is then used to set the cut-scores for operational test forms.

For constructed-response tests, scoring is based on a detailed protocol. Each response is
independently scored by two trained raters. If there is a disagreement, a third expert rater
makes the final determination. Generally, a test-taker needs to answer approximately 75% of
the questions at a given level correctly to be awarded that proficiency level.[4]

Quantitative Data Summary

While specific psychometric data for the DLPT is not publicly available, the following tables
illustrate the types of quantitative analyses that are conducted to ensure the test's reliability and
validity.

Table 1: lllustrative Reliability and Validity Metrics
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Typical Target

Metric Type Specific Metric Description
Value
) The degree to which
Internal Consistency )
o items on a test
Reliability (e.g., Cronbach's >0.80

Alpha)

measure the same

underlying construct.

Test-Retest Reliability

The consistency of
scores over time when
the same test is
administered to the

same individuals.

High positive
correlation

Inter-Rater Reliability
(for CR tests)

The level of
agreement between
different raters scoring

the same responses.

High percentage of
agreement or

correlation

Validity

Content Validity

The extent to which

the test content is

) Assessed through
representative of the )

o expert review
language skills it aims

to measure.

Construct Validity

The degree to which
the test measures the
theoretical construct
of language

proficiency.

Assessed through
statistical methods like

factor analysis

Criterion-Related
Validity

The correlation of
DLPT scores with
other measures of
language ability or job

performance.

Statistically significant

positive correlation

Table 2: lllustrative Score Distribution (Hypothetical Data for a Single Language)
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Percentage of Test-Takers Percentage of Test-Takers

ILR Level . . .
(Listening) (Reading)

0/0+ 5% 4%

1/1+ 15% 12%

2/2+ 45% 48%

3/3+ 30% 32%

4/4+]5 5% 4%

Note: The data in these tables are for illustrative purposes only and do not represent actual
DLPT results.

Conclusion

The Defense Language Proficiency Test is a comprehensive and technically sophisticated
system for assessing the language capabilities of U.S. military personnel. Its foundation in the
Interagency Language Roundtable scale, coupled with rigorous test development and
psychometric methodologies like Item Response Theory, ensures that the DLPT provides
reliable and valid measures of language proficiency. For researchers and professionals in
related fields, an understanding of the DLPT's core principles offers valuable insights into the
large-scale assessment of language skills in a high-stakes environment. The continuous
development and refinement of the DLPT underscore the DoD's commitment to maintaining a
linguistically ready force.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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